5-[4-(methylsulfonyl)-1-piperazinyl]-N-[2-(4-morpholinyl)ethyl]-2-nitroaniline

• IUPAC Name: 5-(4-methylsulfonylpiperazin-1-yl)-N-(2-morpholin-4-ylethyl)-2-nitroaniline
• InChI: InChI=1S/C17H27N5O5S/c1-28(25,26)21-8-6-20(7-9-21)15-2-3-17(22(23)24)16(14-15)18-4-5-19-10-12-27-13-11-19/h2-3,14,18H,4-13H2,1H3
• InChI Key: PCIXEAQSXJGDAF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])NCCN3CCOCC3
• Molecular Formula: C17H27N5O5S
• Molecular Weight: 413.5 g/mol

Description

5-[4-(methylsulfonyl)-1-piperazinyl]-N-[2-(4-morpholinyl)ethyl]-2-nitroaniline is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound is known for its unique properties and has been extensively studied to understand its mechanism of action, biochemical and physiological effects, advantages, and limitations.

Scientific Research Applications

Kinetics of Nitroso Group Transfer

Studies have demonstrated the quantitative explanation of the kinetics of nitroso group transfer involving secondary amines such as piperazine and morpholine in microemulsion systems. This research provides insights into the reactivity of compounds within microemulsions, contributing to a better understanding of reaction dynamics in complex mixtures (García‐Río, Leis, & Mejuto, 1996).

Synthesis of N-Heterocycles

The efficient synthesis of stereodefined C-substituted morpholines and piperazines highlights the versatility of α-phenylvinylsulfonium salts in generating a variety of N-heterocycles. This method offers a straightforward approach to producing compounds with potential applications in materials science and pharmaceutical research (Matlock et al., 2015).

Hydrogen Bonding in Proton-Transfer Compounds

Research into the crystal structures of proton-transfer compounds involving morpholine and piperazine with 5-sulfosalicylic acid has provided valuable information on the hydrogen-bonding patterns and structural features of these compounds. Such studies are crucial for the development of new materials with desired physical properties (Smith, Wermuth, & Sagatys, 2011).

Interaction with Aliphatic Amines

The interactions of 3-methyl-4-nitro-3-thiolene-1,1-dioxide with aliphatic amines, including morpholine and piperazine, have been characterized, providing insights into the reactivity and potential applications of these compounds in synthetic chemistry (Efremova et al., 2013).